Cas no 196091-24-4 (1,3-Benzodioxol-5-amine, 4-methyl-)

1,3-Benzodioxol-5-amine, 4-methyl- structure
196091-24-4 structure
Product Name:1,3-Benzodioxol-5-amine, 4-methyl-
CAS No:196091-24-4
MF:C8H9NO2
MW:151.162562131882
CID:116881
PubChem ID:18785138
Update Time:2025-04-18

1,3-Benzodioxol-5-amine, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxol-5-amine, 4-methyl-
    • 1,3-Benzodioxol-5-amine, 4-methyl-
    • 4-methyl-1,3-benzodioxol-5-amine
    • SCHEMBL2195125
    • 196091-24-4
    • Inchi: 1S/C8H9NO2/c1-5-6(9)2-3-7-8(5)11-4-10-7/h2-3H,4,9H2,1H3
    • InChI Key: BPVKCORYABDPHD-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C(C)=C12)N

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48
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